Cas no 2007764-68-1 (1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid)

• Product Name: 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid
• CAS No: 2007764-68-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5929099
• PubChem ID: 165791329
• Update Time: 2025-11-02

1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid
• EN300-1140683
• 1-amino-3-[(1H-1,2,4-triazol-1-yl)methyl]cyclohexane-1-carboxylic acid
• 2007764-68-1

• Inchi： 1S/C10H16N4O2/c11-10(9(15)16)3-1-2-8(4-10)5-14-7-12-6-13-14/h6-8H,1-5,11H2,(H,15,16)
• InChI Key： LJJOLSJELLCKLF-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC(CN2C=NC=N2)C1)N)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 94Ų

Additional information on 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid (CAS No. 2007764-68-1)

The compound 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid (CAS No. 2007764-68-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a cyclohexane backbone substituted with an amino group, a carboxylic acid moiety, and a 1H-1,2,4-triazole ring, making it a versatile intermediate for further chemical modifications. The presence of both amino and carboxylic acid functional groups allows this compound to participate in a wide range of chemical reactions, including peptide coupling and heterocyclic synthesis.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities. Researchers have been particularly interested in 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid for its potential applications in drug discovery. The 1H-1,2,4-triazole moiety is known for its ability to enhance the pharmacokinetic properties of drug candidates, such as improved metabolic stability and increased bioavailability. This has led to a growing number of studies exploring its use in the development of new therapeutics for conditions like microbial infections and metabolic disorders.

The synthesis of 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid typically involves multi-step organic reactions, including the introduction of the 1H-1,2,4-triazole ring onto the cyclohexane scaffold. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product. Given the compound's complexity, researchers often seek high-purity samples to ensure reproducible results in their experiments.

Beyond pharmaceuticals, 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid has also found applications in material science. Its unique structure makes it a promising candidate for the development of novel polymers and coatings with enhanced durability and chemical resistance. Additionally, the compound's ability to form hydrogen bonds and coordinate with metal ions has sparked interest in its use as a ligand in catalytic systems.

The market for triazole derivatives is expanding rapidly, driven by their diverse applications in agriculture, medicine, and industry. As a result, 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid is increasingly being stocked by specialty chemical suppliers to meet the rising demand from research institutions and pharmaceutical companies. Its CAS No. 2007764-68-1 serves as a unique identifier, facilitating easy procurement and regulatory compliance.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthetic routes for 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid. Efforts are underway to minimize the use of hazardous reagents and solvents, aligning with global trends toward environmentally responsible chemical production. This focus on sustainability is likely to enhance the compound's appeal in both academic and industrial settings.

For those working in drug discovery, understanding the structure-activity relationships (SAR) of 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid is crucial. The compound's modular structure allows for systematic modifications to optimize its biological activity. Recent publications have highlighted its potential as a scaffold for designing inhibitors of enzymes involved in disease pathways, further underscoring its importance in modern medicinal chemistry.

In summary, 1-amino-3-(1H-1,2,4-triazol-1-yl)methylcyclohexane-1-carboxylic acid (CAS No. 2007764-68-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, coupled with the growing interest in triazole-based molecules, position it as a valuable tool for researchers and industry professionals alike. As the field continues to evolve, this compound is expected to play an increasingly prominent role in the development of innovative solutions for healthcare and beyond.